Cas no 2877638-04-3 (N-[(4-methoxyphenyl)methyl]-N,6-dimethylpyrazin-2-amine)

• Product Name: N-[(4-methoxyphenyl)methyl]-N,6-dimethylpyrazin-2-amine
• CAS No: 2877638-04-3
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5329051
• PubChem ID: 165435238
• Update Time: 2025-06-23

N-[(4-methoxyphenyl)methyl]-N,6-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• F6739-6686
• AKOS040861239
• 2877638-04-3
• N-[(4-methoxyphenyl)methyl]-N,6-dimethylpyrazin-2-amine
• N-[(4-Methoxyphenyl)methyl]-N,6-dimethyl-2-pyrazinamine

• Inchi： 1S/C14H17N3O/c1-11-8-15-9-14(16-11)17(2)10-12-4-6-13(18-3)7-5-12/h4-9H,10H2,1-3H3
• InChI Key： UHXVXPPAWBAKAS-UHFFFAOYSA-N
• SMILES： C1(N(CC2=CC=C(OC)C=C2)C)=NC(C)=CN=C1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.4±42.0 °C(Predicted)
• pka: 3.39±0.10(Predicted)

Additional information on N-[(4-methoxyphenyl)methyl]-N,6-dimethylpyrazin-2-amine

N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine: A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine, also known by its CAS registry number 2877638-04-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential for use in drug development and agrochemicals. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The chemical structure of N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine consists of a pyrazine ring with substituents at positions 2, 4, and 6. The substituents include a methoxyphenyl group, methyl groups, and an amine functional group. This configuration imparts the compound with unique electronic properties, which are crucial for its biological activity. The presence of the methoxy group at position 4 of the phenyl ring introduces electron-donating effects, enhancing the compound's reactivity and stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine. Researchers have developed novel methodologies that optimize reaction conditions, yielding higher purity and better scalability. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, to assemble the complex structure of this compound.

In terms of applications, N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine has shown promise in the pharmaceutical industry as a potential lead compound for drug discovery. Its ability to interact with specific biological targets makes it a valuable tool in designing new therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease pathways.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its ability to modulate plant growth regulators has led to its exploration as a potential herbicide or plant growth enhancer. Recent field trials have indicated favorable results in crop protection and yield improvement.

The latest research on N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine has focused on understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling have provided insights into its interactions with biological systems. These findings are paving the way for more targeted applications in medicine and agriculture.

In conclusion, N-[(4-Methoxyphenyl)methyl]-N,6-Dimethylpyrazin-2-Amine is a multifaceted compound with significant potential across various industries. Its unique chemical structure and versatile properties make it a valuable asset for researchers seeking innovative solutions in drug development and agrochemicals. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in modern science.